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Compound of Interest

Compound Name: R-(-)-1,2-Propanediol

Cat. No.: B041857

Technical Support Center: R-(-)-1,2-Propanediol

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the stability and storage of R-(-)-1,2-Propanediol.

Stability and Storage Data

Proper handling and storage are crucial for maintaining the integrity of R-(-)-1,2-Propanediol.
The following table summarizes its key stability and storage parameters.
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Parameter

Value

References

Chemical Stability

Stable under recommended

storage conditions.

[1](2][3]

Recommended Storage

Temperature

Room temperature; store in a

cool, dry place.

[2]14][5][6]

Hygroscopicity

Hygroscopic; readily absorbs

moisture from the air.

[21(3][41[5]

Light Sensitivity

Protect from UV radiation and

sunlight.

[3]17]

Air Sensitivity

Tends to oxidize at high
temperatures. Store under an

inert atmosphere.

[2](8]

Incompatibilities

Strong oxidizing agents, acid

chlorides, acid anhydrides,

chloroformates, and reducers.

[3]141(5]

Shelf Life

Stable for years at room

temperature if stored properly.

However, some suppliers
suggest a "fair to poor" shelf
life due to its hygroscopic

nature.

[2]141(5]

Hazardous Decomposition

Products

Under fire conditions, may

produce carbon oxides.

[9]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for R-(-)-1,2-Propanediol to ensure its long-term

stability?

Al: To ensure long-term stability, R-(-)-1,2-Propanediol should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area.[4][5][8] It is also recommended to store it
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under an inert atmosphere to prevent oxidation, especially if it will be stored for an extended
period.[8] Due to its hygroscopic nature, it is critical to protect it from moisture.[3][8]

Q2: My R-(-)-1,2-Propanediol has been exposed to air for a short period. Is it still usable?

A2: Brief exposure to air is unlikely to cause significant degradation, especially at room
temperature. However, because the compound is hygroscopic, it will have absorbed some
moisture. For applications sensitive to water content, it is advisable to use a fresh, unopened
container or to dry the exposed material if a suitable protocol is available.

Q3: Can | store R-(-)-1,2-Propanediol in a standard laboratory refrigerator?

A3: Yes, storing R-(-)-1,2-Propanediol in a standard laboratory refrigerator (typically 2-8°C) is
acceptable and can help to minimize potential degradation from higher temperatures. Ensure
the container is tightly sealed to prevent moisture absorption.

Q4: What materials are incompatible with R-(-)-1,2-Propanediol?

A4: R-(-)-1,2-Propanediol is incompatible with strong oxidizing agents, acid chlorides, and acid
anhydrides.[3][4][5] Contact with these substances can lead to vigorous reactions.

Q5: Are there any visible signs of degradation for R-(-)-1,2-Propanediol?

A5: R-(-)-1,2-Propanediol is a clear, colorless, and viscous liquid.[5] Any change in color, such
as yellowing, or a noticeable change in viscosity could indicate degradation or contamination. If
you observe any such changes, it is recommended to use a fresh stock for your experiments.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Inconsistent experimental

results

Degradation of R-(-)-1,2-
Propanediol due to improper
storage (e.g., exposure to
moisture, air, or high

temperatures).

- Verify the storage conditions
of your R-(-)-1,2-Propanediol. -
Use a fresh, unopened
container of the reagent. -
Consider analytical testing
(e.g., water content analysis)

of the suspect reagent.

Precipitate formation in
solutions containing R-(-)-1,2-

Propanediol

Contamination of the R-(-)-1,2-
Propanediol or reaction with an

incompatible substance.

- Ensure all glassware is clean
and dry. - Review the
experimental protocol to check
for any incompatible reagents.
- Filter the solution if
appropriate for your
application, but it is best to

start with fresh reagents.

pH of the solution is off

Absorption of acidic or basic
gases from the atmosphere if
the container was not properly

sealed.

- Always use a tightly sealed
container for storage. - Check
the pH of the R-(-)-1,2-
Propanediol before use in pH-

sensitive applications.

Experimental Protocols

General Handling Protocol for R-(-)-1,2-Propanediol

This protocol outlines the best practices for handling R-(-)-1,2-Propanediol to maintain its

stability and purity.
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Click to download full resolution via product page
R-(-)-1,2-Propanediol Handling Workflow

Logical Troubleshooting Flowchart

This flowchart provides a logical approach to troubleshooting issues that may be related to the
stability of R-(-)-1,2-Propanediol.
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Inconsistent Experimental Results

Were storage conditions optimal?
(cool, dry, tightly sealed, protected from light)

Is the reagent old or frequently used?

Investigate other experimental parameters Use a fresh, unopened container of R-(-)-1,2-Propanediol

Problem Resolved

Click to download full resolution via product page

Troubleshooting Experimental Inconsistencies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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